Cas no 82664-27-5 (Antibiotic P 15149; 8,19-Didehydro, 8,19-epoxide)

• Product Name: Antibiotic P 15149; 8,19-Didehydro, 8,19-epoxide
• CAS No: 82664-27-5
• MF: C₃₆H₆₃NO₁₃
• MW: 717.884332895279
• CID: 730198
• Update Time: 2024-03-01

Antibiotic P 15149; 8,19-Didehydro, 8,19-epoxide Chemical and Physical Properties

Names and Identifiers

• Erythromycin,3''-C-demethyl-12-deoxy-8,19-epoxy-, (3''S)- (9CI)
• (3'S)-3'-Demethyl-8,19-epoxy-12-deoxyerythromycin
• CID 101970450
• Antibiotic P-15153
• P-15153
• Antibiotic P 15149; 8,19-Didehydro, 8,19-epoxide

• Inchi： 1S/C36H63NO13/c1-12-24-18(3)27(38)19(4)31(41)36(16-45-36)15-35(8,43)32(50-34-29(40)23(37(9)10)13-17(2)46-34)20(5)30(21(6)33(42)48-24)49-26-14-25(44-11)28(39)22(7)47-26/h17-30,32,34,38-40,43H,12-16H2,1-11H3/t17-,18+,19-,20+,21-,22+,23+,24-,25+,26+,27+,28+,29-,30+,32-,34+,35-,36-/m1/s1
• InChI Key： JDVWIIXSTFTJLI-RSCULXTMSA-N
• SMILES： O1C[C@@]21C([C@H](C)[C@H]([C@@H](C)[C@@H](CC)OC([C@H](C)[C@H]([C@H](C)[C@H]([C@@](C)(C2)O)O[C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)O)OC)=O)O)=O

Computed Properties

• Exact Mass: 717.43
• Monoisotopic Mass: 717.43
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 50
• Rotatable Bond Count: 7
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides